Cas no 1384429-97-3 (2-Amino-2-cyclopentylacetonitrile hydrochloride)

• Product Name: 2-Amino-2-cyclopentylacetonitrile hydrochloride
• CAS No: 1384429-97-3
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• MDL: MFCD22370012
• CID: 4777129
• PubChem ID: 73994899
• Update Time: 2025-09-19

2-Amino-2-cyclopentylacetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopentylacetonitrile hydrochloride
• Amino(cyclopentyl)acetonitrile hydrochloride
• CS-0213610
• 2-amino-2-cyclopentylacetonitrilehydrochloride
• AKOS026744577
• EN300-99782
• E82480
• AS-83905
• 1384429-97-3
• 2-amino-2-cyclopentylacetonitrile;hydrochloride
• 2-Amino-2-cyclopentylacetonitrile hydrochloride

• MDL： MFCD22370012
• Inchi： 1S/C7H12N2.ClH/c8-5-7(9)6-3-1-2-4-6;/h6-7H,1-4,9H2;1H
• InChI Key： LCKAQWQCIZTPDC-UHFFFAOYSA-N
• SMILES： Cl.NC(C#N)C1CCCC1

Computed Properties

• Exact Mass: 160.0767261g/mol
• Monoisotopic Mass: 160.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Additional information on 2-Amino-2-cyclopentylacetonitrile hydrochloride

Introduction to 2-Amino-2-cyclopentylacetonitrile hydrochloride (CAS No. 1384429-97-3)

2-Amino-2-cyclopentylacetonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1384429-97-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its cyclopentyl and amino substituents, has garnered attention due to its versatile applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2-amino-2-cyclopentylacetonitrile hydrochloride consists of a nitrile group attached to a cyclopentyl ring, which is further functionalized with an amino group. This unique arrangement imparts distinct chemical properties that make it a promising candidate for various biochemical interactions. The presence of both the nitrile and amino functionalities allows for further derivatization, enabling the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing cyclopentyl and amino groups. These structural elements are frequently observed in biologically active molecules, suggesting that 2-amino-2-cyclopentylacetonitrile hydrochloride may exhibit interesting biological activities. Preliminary studies have indicated that derivatives of this compound may possess properties relevant to neuropharmacology, immunomodulation, and anti-inflammatory applications.

One of the most compelling aspects of 2-amino-2-cyclopentylacetonitrile hydrochloride is its potential as a building block in drug discovery. The ability to modify its structure through various chemical reactions allows researchers to tailor its properties for specific therapeutic targets. For instance, the nitrile group can be reduced to an amine or converted into other functional groups, while the cyclopentyl ring can be used as a scaffold for further derivatization. This flexibility makes it an invaluable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have also highlighted the importance of 2-amino-2-cyclopentylacetonitrile hydrochloride in virtual screening campaigns. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings provide a strong rationale for further investigation into its potential as a lead compound or intermediate in drug development.

The synthesis of 2-amino-2-cyclopentylacetonitrile hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of cyclopentanone derivatives, which are then subjected to cyanation followed by amination. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

In addition to its synthetic utility, 2-amino-2-cyclopentylacetonitrile hydrochloride has shown promise in preclinical studies as a precursor for bioactive molecules. Researchers have explored its derivatives as potential candidates for treating neurological disorders, cancer, and infectious diseases. The cyclopentyl group's ability to mimic natural biomolecules has made it particularly attractive for designing drugs that can interact with biological systems more effectively.

The field of medicinal chemistry continues to evolve rapidly, and compounds like 2-amino-2-cyclopentylacetonitrile hydrochloride are at the forefront of this progress. Innovations in synthetic methodologies and computational tools have accelerated the discovery of new therapeutic agents. As such, this compound represents a significant opportunity for further research and development in the pharmaceutical sector.

Future studies may focus on exploring novel derivatives of 2-amino-2-cyclopentylacetonitrile hydrochloride to enhance their pharmacological profiles. By leveraging advanced synthetic techniques and biophysical methods, researchers can uncover new applications for this compound and its analogs. The integration of machine learning and artificial intelligence into drug discovery processes may also provide new insights into the potential uses of this molecule.

In conclusion, 2-amino-2-cyclopentylacetonitrile hydrochloride (CAS No. 1384429-97-3) is a versatile compound with significant implications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As scientific understanding continues to advance, the applications of this compound are expected to expand, contributing to the discovery of novel therapeutic agents that address unmet medical needs.